Cas no 16328-63-5 (1,3-dihydroimidazo[4,5-b]pyrazin-2-one)

1,3-dihydroimidazo[4,5-b]pyrazin-2-one structure
16328-63-5 structure
Product Name:1,3-dihydroimidazo[4,5-b]pyrazin-2-one
CAS No:16328-63-5
MF:C5H4N4O
MW:136.111459732056
MDL:MFCD08669462
CID:228877
PubChem ID:279243
Update Time:2025-09-27

1,3-dihydroimidazo[4,5-b]pyrazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,3-dihydro-2H-Imidazo[4,5-b]pyrazin-2-one
    • 1,3-dihydroimidazo[4,5-b]pyrazin-2-one
    • 1H-Imidazo[4,5-b]pyrazin-2(3H)-one
    • 2H-Imidazo[4,5-b]pyrazin-2-one,1,3-dihydro-
    • 2-Oxo-1H,3H-imidazo-<4,5-b>pyrazin
    • 16328-63-5
    • FT-0720735
    • NSC-129582
    • DTXSID60299352
    • dihydro-imidazolopyrazinone
    • SCHEMBL340668
    • Z1198180620
    • NSC-193442
    • 1h-imidazo[4,5-b]pyrazin-2-ol
    • 2H-Imidazo[4,5-b]pyrazin-2-one
    • D83988
    • NSC193442
    • NSC-217339
    • CS-0149718
    • NSC217339
    • AMY37688
    • BS-15580
    • AKOS006291750
    • AC-30781
    • NSC129582
    • 2H-Imidazo[4,5-b]pyrazin-2-one, 1,3-dihydro-
    • 4H,7H-imidazo[4,5-b]pyrazin-2-one
    • 1H,3H-IMIDAZO[4,5-B]PYRAZIN-2-ONE
    • DB-064496
    • MDL： MFCD08669462
    • Inchi： 1S/C5H4N4O/c10-5-8-3-4(9-5)7-2-1-6-3/h1-2H,(H2,6,7,8,9,10)
    • InChI Key： CGKLYWOFLUIKCX-UHFFFAOYSA-N
    • SMILES： O=C1NC2C(=NC=CN=2)N1

Computed Properties

  • Exact Mass: 136.03900
  • Monoisotopic Mass: 136.038511
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.9
  • XLogP3: -0.9

Experimental Properties

  • Density: 1.455
  • Boiling Point: 153.4°Cat760mmHg
  • Flash Point: 46.6°C
  • Refractive Index: 1.604
  • PSA: 74.43000
  • LogP: -0.35380

1,3-dihydroimidazo[4,5-b]pyrazin-2-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-dihydroimidazo[4,5-b]pyrazin-2-one Pricemore >>

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